Cas no 1281130-22-0 (2-methyl-N-{1-(prop-2-yn-1-yl)piperidin-3-ylmethyl}propanamide)

• Product Name: 2-methyl-N-{1-(prop-2-yn-1-yl)piperidin-3-ylmethyl}propanamide
• CAS No: 1281130-22-0
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5673251
• PubChem ID: 53549309
• Update Time: 2025-05-24

2-methyl-N-{1-(prop-2-yn-1-yl)piperidin-3-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 1281130-22-0
• 2-methyl-N-{[1-(prop-2-yn-1-yl)piperidin-3-yl]methyl}propanamide
• 2-methyl-N-[(1-prop-2-ynylpiperidin-3-yl)methyl]propanamide
• Z1015160308
• AKOS032981007
• EN300-26623176
• Propanamide, 2-methyl-N-[[1-(2-propyn-1-yl)-3-piperidinyl]methyl]-
• 2-methyl-N-{1-(prop-2-yn-1-yl)piperidin-3-ylmethyl}propanamide

• Inchi： 1S/C13H22N2O/c1-4-7-15-8-5-6-12(10-15)9-14-13(16)11(2)3/h1,11-12H,5-10H2,2-3H3,(H,14,16)
• InChI Key： UJNJETMNBYORAO-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NCC1CN(CC#C)CCC1

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.971±0.06 g/cm3(Predicted)
• Boiling Point: 368.1±17.0 °C(Predicted)
• pka: 16.04±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-methyl-N-{1-(prop-2-yn-1-yl)piperidin-3-ylmethyl}propanamide

Comprehensive Analysis of 2-methyl-N-{1-(prop-2-yn-1-yl)piperidin-3-ylmethyl}propanamide (CAS No. 1281130-22-0)

The compound 2-methyl-N-{1-(prop-2-yn-1-yl)piperidin-3-ylmethyl}propanamide (CAS No. 1281130-22-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core modified with a propargyl group and a 2-methylpropanamide side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, which could lead to breakthroughs in drug discovery.

In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in precision medicine and targeted therapy. The propargyl-piperidine moiety in this compound is a key structural feature that aligns with current trends in fragment-based drug design. This approach focuses on optimizing molecular fragments to enhance binding affinity and selectivity, which is critical for developing next-generation therapeutics. The CAS No. 1281130-22-0 is often discussed in forums and publications related to medicinal chemistry and chemical biology, highlighting its relevance in contemporary research.

One of the most frequently searched questions about this compound revolves around its synthetic routes and scalability. Organic chemists have explored multiple pathways to synthesize 2-methyl-N-{1-(prop-2-yn-1-yl)piperidin-3-ylmethyl}propanamide, with emphasis on atom economy and green chemistry principles. The use of catalytic methods, such as click chemistry or palladium-catalyzed coupling, has been reported to improve yield and reduce waste. These methodologies are not only cost-effective but also align with the growing emphasis on sustainable chemistry in the pharmaceutical industry.

Another area of interest is the compound's potential pharmacokinetic properties. Early-stage studies suggest that the lipophilic nature of the 2-methylpropanamide group may enhance membrane permeability, a critical factor for oral bioavailability. Additionally, the propargyl functionality could serve as a metabolic handle, enabling further derivatization or conjugation strategies. These attributes make CAS No. 1281130-22-0 a versatile building block for drug delivery systems and prodrug development.

The compound's role in neuroscience research has also been a topic of discussion. Piperidine derivatives are known to interact with central nervous system (CNS) targets, such as G-protein-coupled receptors (GPCRs) and ion channels. While 2-methyl-N-{1-(prop-2-yn-1-yl)piperidin-3-ylmethyl}propanamide is not yet widely studied in this context, its structural similarity to other CNS-active compounds has sparked curiosity about its potential applications in neurodegenerative diseases or pain management.

From a commercial perspective, the availability of high-purity CAS No. 1281130-22-0 is crucial for research and development. Suppliers often highlight its analytical data, including HPLC purity and spectroscopic characterization, to ensure reproducibility in experimental settings. The compound's stability under various conditions, such as pH and temperature, is another critical consideration for long-term storage and handling.

In summary, 2-methyl-N-{1-(prop-2-yn-1-yl)piperidin-3-ylmethyl}propanamide (CAS No. 1281130-22-0) represents a fascinating intersection of chemical innovation and biological relevance. Its structural features and potential applications align with current trends in drug discovery, sustainable synthesis, and neuroscience. As research continues to unfold, this compound may emerge as a cornerstone in the development of novel therapeutics and biochemical tools.